N-[(4-fluorophenyl)methyl]-2-[5-(hydroxymethyl)-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-1-yl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[5-(hydroxymethyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-1-yl]acetamide
• InChI: InChI=1S/C21H19F4N3O2S/c22-17-7-3-14(4-8-17)9-26-19(30)11-28-18(12-29)10-27-20(28)31-13-15-1-5-16(6-2-15)21(23,24)25/h1-8,10,29H,9,11-13H2,(H,26,30)
• InChI Key: CJCVHIIHSLJHRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN2C(=CN=C2SCC3=CC=C(C=C3)C(F)(F)F)CO)F
• Molecular Formula: C21H19F4N3O2S
• Molecular Weight: 453.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a fluorophenyl group, a hydroxymethyl group, a trifluoromethylphenyl group, and an imidazole ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The other functional groups are attached to this ring. The presence of fluorine atoms in the molecule could significantly affect its chemical properties, as fluorine is highly electronegative.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of fluorine atoms and an imidazole ring in this compound suggest that it could have unique properties, such as high electronegativity and potential aromaticity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The study of new compounds with unique functional groups is a vibrant area of research in chemistry. This compound, with its combination of fluorine atoms and an imidazole ring, could be of interest in various fields, such as medicinal chemistry, materials science, and synthetic chemistry.